Cas no 2034326-19-5 (1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one)

• Product Name: 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one
• CAS No: 2034326-19-5
• MF: C₁₈H₂₀FN₃O₂S
• MW: 361.433706283569
• CID: 5333753
• PubChem ID: 122160972
• Update Time: 2025-10-29

1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F6480-3703
• 2034326-19-5
• 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one
• AKOS032458152
• 1-(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one
• 1-[3-[(5-Fluoro-2-pyrimidinyl)oxy]-1-piperidinyl]-3-(phenylthio)-1-propanone

• Inchi： 1S/C18H20FN3O2S/c19-14-11-20-18(21-12-14)24-15-5-4-9-22(13-15)17(23)8-10-25-16-6-2-1-3-7-16/h1-3,6-7,11-12,15H,4-5,8-10,13H2
• InChI Key： ANQHOMHXTLDANH-UHFFFAOYSA-N
• SMILES： C(N1CCCC(OC2=NC=C(F)C=N2)C1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 361.12602622g/mol
• Monoisotopic Mass: 361.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.6±60.0 °C(Predicted)
• pka: -0.03±0.22(Predicted)

Additional information on 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one

Chemical Profile of 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one (CAS No. 2034326-19-5)

1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one (CAS No. 2034326-19-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a piperidine moiety with a fluoropyrimidine unit and a phenylsulfanyl group, making it a promising candidate for further exploration in drug discovery and development. The presence of the 5-fluoropyrimidin-2-yl moiety is particularly noteworthy, as fluorinated pyrimidines are widely recognized for their enhanced metabolic stability and binding affinity in biological systems.

The structural composition of this compound suggests potential applications in the design of small-molecule inhibitors targeting various biological pathways. The piperidine ring is a common pharmacophore in many drugs due to its ability to modulate protein-ligand interactions effectively. In contrast, the 5-fluoropyrimidin-2-yl group introduces a fluorine atom, which is known to improve pharmacokinetic properties such as bioavailability and resistance to enzymatic degradation. The phenylsulfanyl substituent further enhances the molecular diversity, allowing for fine-tuning of physicochemical properties like solubility and lipophilicity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluoropyrimidine moiety can interact with key residues in enzyme active sites, while the piperidine ring provides additional stabilization through hydrogen bonding networks. This dual interaction mechanism makes it an attractive scaffold for developing novel therapeutics against targets such as kinases and proteases.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized to ensure high yield and purity. Multi-step synthetic routes involving nucleophilic substitution reactions, condensation processes, and protection-deprotection strategies have been employed to construct the desired framework efficiently. The introduction of fluorine at the 5-position of the pyrimidine ring has been achieved through selective fluorination techniques, which are critical for maintaining the integrity of this sensitive functional group.

The pharmacological potential of 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one has been explored in several preclinical studies. Initial screenings have shown promising activity against certain cancer cell lines, where the compound exhibits inhibitory effects on proliferation through interference with signal transduction pathways. The fluoropyrimidine component appears to play a pivotal role in these interactions, possibly by mimicking natural substrates or competing with endogenous ligands for binding sites.

Furthermore, the compound's ability to cross cell membranes has been investigated using cell culture models. The balance between hydrophobicity provided by the phenylsulfanyl group and hydrophilicity introduced by polar moieties ensures adequate solubility for systemic circulation. This property is essential for achieving therapeutic concentrations at target sites while minimizing off-target effects.

From a regulatory perspective, the development of this compound adheres to stringent guidelines set forth by global health authorities. Preclinical safety assessments have been conducted to evaluate potential toxicity profiles, including acute and chronic exposure scenarios. These studies aim to establish safe dosage ranges and identify any adverse effects that may necessitate further refinement of the molecular structure.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like this one. Predictive models can assess various physicochemical properties and biological activities simultaneously, streamlining the optimization process. Such innovations are particularly relevant in modern pharmaceutical research, where efficiency and precision are paramount.

Future directions for research on 1-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one include exploring its efficacy in vivo using animal models. This will provide critical insights into its pharmacokinetic behavior and therapeutic potential before transitioning to human clinical trials. Collaborative efforts between synthetic chemists, biochemists, and biologists are essential for unraveling its full spectrum of biological activities.

The versatility of this compound's structure also opens doors for derivative development. By modifying substituents or introducing additional functional groups, researchers can generate libraries of analogs with tailored properties for specific therapeutic applications. Such libraries serve as valuable resources for high-throughput screening campaigns aimed at identifying lead compounds with optimal efficacy and safety profiles.

In conclusion,1-{3-[ (5-fluoropyrimidin - 2 - yl ) oxy ] piper id ine - 1 - yl } - 3 - ( phen ylsulf any l ) pro pan - 1 - one ( CAS No . 2034326 - 19 - 5 ) represents a significant advancement in pharmaceutical chemistry due to its complex structural features and multifaceted biological potential . Its unique combination of moieties positions it as a compelling candidate for further investigation into novel therapeutic strategies . As research progresses , this molecule is likely to contribute substantially to addressing unmet medical needs across various disease indications .